Cas no 50469-31-3 (3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI))
50469-31-3 structure
Product Name:3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI)
CAS No:50469-31-3
MF:C19H36O3
MW:312.48734664917
CID:373421
PubChem ID:193847
Update Time:2025-04-19
3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI)
- 10-oxaprostanoic acid
- 50469-31-3
- SCHEMBL11513898
- 7-(4-octyloxolan-3-yl)heptanoic acid
- 3-Furanheptanoic acid, tetrahydro-4-octyl-, (2R-trans)-
- DTXSID10964700
-
- Inchi: 1S/C19H36O3/c1-2-3-4-5-6-9-12-17-15-22-16-18(17)13-10-7-8-11-14-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)/t17-,18-/m0/s1
- InChI Key: HHAKWRQGEQMRLW-ROUUACIJSA-N
- SMILES: O1C[C@H](CCCCCCC(=O)O)[C@H](C1)CCCCCCCC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.943
- Boiling Point: 439.4°C at 760 mmHg
- Flash Point: 145.2°C
- Refractive Index: 1.463
- PSA: 46.53
3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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